Cas no 52751-67-4 (Isoxazole, 3,5-bis(4-methoxyphenyl)-)

• Product Name: Isoxazole, 3,5-bis(4-methoxyphenyl)-
• CAS No: 52751-67-4
• MF: C₁₇H₁₅NO₃
• MW: 281.305904626846
• CID: 358931
• PubChem ID: 10956920
• Update Time: 2025-04-19

Isoxazole, 3,5-bis(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3,5-bis(4-methoxyphenyl)-
• 3,5-bis(4-methoxyphenyl)-1,2-oxazole
• 3,5-Bis(4-methoxyphenyl)isoxazole
• NCGC00343024-01
• SCHEMBL1181029
• OFUJZKSPFSYMPL-UHFFFAOYSA-N
• DTXSID30449802
• 52751-67-4
• AB01334915-02
• CHEMBL2272003
• AKOS004090263

• Inchi： 1S/C17H15NO3/c1-19-14-7-3-12(4-8-14)16-11-17(21-18-16)13-5-9-15(20-2)10-6-13/h3-11H,1-2H3
• InChI Key： OFUJZKSPFSYMPL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C=CC(=CC=2)OC)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 281.10525
• Monoisotopic Mass: 281.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• PSA: 44.49